Cas no 305347-19-7 (1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylmethanol)

1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylmethanol structure
305347-19-7 structure
Product Name:1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylmethanol
CAS No:305347-19-7
MF:C11H14N2O
MW:190.241662502289
MDL:MFCD01942611
CID:299844
PubChem ID:755520
Update Time:2025-04-19

1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (1-Isopropyl-1H-benzo[d]imidazol-2-yl)methanol
    • (1-Isopropyl-1H-benzimidazol-2-yl)methanol
    • 1H-Benzimidazole-2-methanol,1-(1-methylethyl)-
    • 1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylmethanol
    • FT-0684131
    • CCG-115348
    • F0414-0101
    • IFLab1_001572
    • LS-05799
    • SCHEMBL859880
    • EN300-1265781
    • 1H-benzimidazole-2-methanol, 1-(1-methylethyl)-
    • BB 0219483
    • AF-399/15337235
    • [1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]methanol
    • A876157
    • DTXSID60353842
    • HMS1416H10
    • Z57114942
    • CHEMBL4570808
    • MFCD01942611
    • IJXQWUGHKOHMKR-UHFFFAOYSA-N
    • (1-Isopropyl-1H-benzoimidazol-2-yl)-methanol
    • (1-propan-2-ylbenzimidazol-2-yl)methanol
    • 305347-19-7
    • AKOS000272103
    • [1-(propan-2-yl)-1h-benzimidazol-2-yl]methanol
    • ALBB-017636
    • 1H-Benzimidazole-2-methanol,1-(1-methylethyl)-(9CI)
    • STL482041
    • (1-isopropyl-1,3-benzodiazol-2-yl)methanol
    • MDL: MFCD01942611
    • Inchi: 1S/C11H14N2O/c1-8(2)13-10-6-4-3-5-9(10)12-11(13)7-14/h3-6,8,14H,7H2,1-2H3
    • InChI Key: IJXQWUGHKOHMKR-UHFFFAOYSA-N
    • SMILES: OCC1=NC2C=CC=CC=2N1C(C)C

Computed Properties

  • Exact Mass: 190.11072
  • Monoisotopic Mass: 190.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05

1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylmethanol Security Information

  • HazardClass:IRRITANT

1-(propan-2-yl)-1H-1,3-benzodiazol-2-ylmethanol Pricemore >>

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